Cas no 113508-12-6 (7-(trifluoromethyl)quinolin-2-amine)

7-(Trifluoromethyl)quinolin-2-amine is a fluorinated quinoline derivative characterized by the presence of a trifluoromethyl group at the 7-position and an amino group at the 2-position of the quinoline scaffold. This compound is of interest in medicinal and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in target interactions. The amino group provides a reactive site for further functionalization, making it a versatile intermediate in the synthesis of biologically active molecules. Its structural features contribute to potential applications in the development of pharmaceuticals, particularly in kinase inhibition and antimicrobial agents.

7-(trifluoromethyl)quinolin-2-amine structure

113508-12-6 structure

Product Name:7-(trifluoromethyl)quinolin-2-amine

CAS No:113508-12-6

MF:C₁₀H₇F₃N₂

MW:212.171192407608

MDL:MFCD11108687

CID:1016207

PubChem ID:14067424

Update Time:2025-06-08

7-(trifluoromethyl)quinolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 7-(trifluoromethyl)quinolin-2-amine
- DTXSID20555325
- CS-0217379
- AMY26367
- 113508-12-6
- SCHEMBL22717988
- A849923
- 2-Quinolinamine, 7-(trifluoromethyl)-
- CGKJFBMTNDZZJA-UHFFFAOYSA-N
- 7-(trifluoromethyl)quinolin-2-amine, 99%
- EN300-7407709
- SY241210
- MFCD11108687
- AS-30849
- AKOS023554093
- DB-229588
- SB70447
- MDL： MFCD11108687
- Inchi： 1S/C10H7F3N2/c11-10(12,13)7-3-1-6-2-4-9(14)15-8(6)5-7/h1-5H,(H2,14,15)
- InChI Key： CGKJFBMTNDZZJA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=CC=C(N)N=C2C=1)(F)F

Computed Properties

Exact Mass: 212.05621
Monoisotopic Mass: 212.05613272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91

7-(trifluoromethyl)quinolin-2-amine Pricemore >>

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Chemenu	CM145379-1g	7-(Trifluoromethyl)quinolin-2-amine	113508-12-6	97%	1g	$1118	2021-08-05
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TRC	T896970-5mg	7-(Trifluoromethyl)quinolin-2-amine	113508-12-6		5mg	$ 70.00	2022-06-02
TRC	T896970-25mg	7-(Trifluoromethyl)quinolin-2-amine	113508-12-6		25mg	$ 230.00	2022-06-02
Chemenu	CM145379-250mg	7-(Trifluoromethyl)quinolin-2-amine	113508-12-6	97%	250mg	$428	2023-11-24
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abcr	AB449321-250 mg	7-(Trifluoromethyl)quinolin-2-amine	113508-12-6		250MG	€728.70	2022-06-10
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